Cas no 2172025-76-0 (1-4-methoxy-3-(methoxymethyl)phenylethane-1-thiol)

• Product Name: 1-4-methoxy-3-(methoxymethyl)phenylethane-1-thiol
• CAS No: 2172025-76-0
• MF: C₁₁H₁₆O₂S
• MW: 212.308542251587
• CID: 6162388
• PubChem ID: 165508818
• Update Time: 2025-07-19

1-4-methoxy-3-(methoxymethyl)phenylethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 1-4-methoxy-3-(methoxymethyl)phenylethane-1-thiol
• 1-[4-methoxy-3-(methoxymethyl)phenyl]ethane-1-thiol
• 2172025-76-0
• EN300-1288432

• Inchi： 1S/C11H16O2S/c1-8(14)9-4-5-11(13-3)10(6-9)7-12-2/h4-6,8,14H,7H2,1-3H3
• InChI Key： WSBAJMGLXJUTGE-UHFFFAOYSA-N
• SMILES： SC(C)C1C=CC(=C(COC)C=1)OC

Computed Properties

• Exact Mass: 212.08710092g/mol
• Monoisotopic Mass: 212.08710092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 19.5Ų

Additional information on 1-4-methoxy-3-(methoxymethyl)phenylethane-1-thiol

Introduction to 1-4-methoxy-3-(methoxymethyl)phenylethane-1-thiol (CAS No. 2172025-76-0)

1-4-methoxy-3-(methoxymethyl)phenylethane-1-thiol, a compound with the CAS number 2172025-76-0, is a unique and versatile organic molecule that has garnered significant attention in recent years due to its potential applications in various fields, including medicinal chemistry, materials science, and analytical chemistry. This compound is characterized by its distinct chemical structure, which includes a thiol group, a methoxy-substituted phenyl ring, and a methoxymethyl substituent. These functional groups contribute to its unique chemical properties and reactivity, making it a valuable building block for the synthesis of more complex molecules.

The thiol group in 1-4-methoxy-3-(methoxymethyl)phenylethane-1-thiol is particularly noteworthy due to its ability to form disulfide bonds, which are crucial in many biological processes. Thiol groups are often found in cysteine residues in proteins and play a vital role in protein folding, stability, and function. In the context of medicinal chemistry, thiol-containing compounds are frequently used as precursors for the synthesis of drugs that target specific biological pathways or receptors. For example, recent studies have explored the use of thiol-containing compounds as antioxidants and anti-inflammatory agents, highlighting their potential therapeutic applications.

The methoxy-substituted phenyl ring in 1-4-methoxy-3-(methoxymethyl)phenylethane-1-thiol adds another layer of complexity to its chemical properties. Methoxy groups are electron-donating substituents that can influence the electronic distribution within the molecule, affecting its reactivity and stability. In materials science, methoxy-substituted phenyl rings are often used to modify the properties of polymers and other materials. For instance, they can enhance solubility, improve thermal stability, and alter optical properties. These modifications can be crucial for developing advanced materials with specific performance requirements.

The methoxymethyl substituent in 1-4-methoxy-3-(methoxymethyl)phenylethane-1-thiol further enhances its versatility by providing an additional functional group that can be selectively modified or protected during synthetic processes. This substituent can serve as a protecting group for the thiol group during multi-step syntheses, ensuring that the thiol remains intact until the final stages of the reaction. The ability to selectively protect and deprotect functional groups is essential in organic synthesis, allowing chemists to build complex molecules with high precision and control.

In terms of synthetic methods, 1-4-methoxy-3-(methoxymethyl)phenylethane-1-thiol can be prepared through a series of well-established organic reactions. One common approach involves the reaction of 4-methoxybenzaldehyde with methoxymethyl chloride to form the corresponding benzyl alcohol derivative, followed by reduction to the corresponding benzyl alcohol. The benzyl alcohol is then converted to the thiol using a suitable reagent such as Lawesson's reagent or phosphorus sulfide. This synthetic route provides a reliable and scalable method for producing high-purity 1-4-methoxy-3-(methoxymethyl)phenylethane-1-thiol.

The potential applications of 1-4-methoxy-3-(methoxymethyl)phenylethane-1-thiol are diverse and promising. In medicinal chemistry, it has been investigated as a precursor for the synthesis of novel antiviral agents. Recent studies have shown that thiol-containing compounds can inhibit viral replication by targeting specific viral enzymes or disrupting viral assembly processes. Additionally, the compound's ability to form disulfide bonds makes it an attractive candidate for developing redox-responsive drug delivery systems. These systems can release drugs in response to changes in redox potential within cells or tissues, providing targeted therapy with reduced side effects.

In materials science, 1-4-methoxy-3-(methoxymethyl)phenylethane-1-thiol has been used as a building block for self-assembling monolayers (SAMs). SAMs are ordered arrays of molecules that spontaneously form on surfaces and have applications in surface modification, sensor development, and nanotechnology. The thiol group in this compound allows it to form strong covalent bonds with gold surfaces, creating stable and well-defined monolayers. These monolayers can be further functionalized with other molecules or nanoparticles to create multifunctional surfaces with tailored properties.

In analytical chemistry, 1-4-methoxy-3-(methoxymethyl)phenylethane-1-thiol has been utilized as a derivatizing agent for enhancing the detectability of certain analytes in chromatographic techniques such as gas chromatography (GC) and liquid chromatography (LC). The derivatization process involves reacting the analyte with the thiol compound to form a more volatile or more UV-absorbing derivative that can be more easily detected by the analytical instrument. This approach has been particularly useful for analyzing trace amounts of sulfur-containing compounds in complex matrices.

In conclusion, 1-4-methoxy-3-(methoxymethyl)phenylethane-1-thiol (CAS No. 2172025-76-0) is a multifaceted compound with significant potential across various scientific disciplines. Its unique combination of functional groups—thiol, methoxy-substituted phenyl ring, and methoxymethyl substituent—endows it with valuable chemical properties that make it an attractive candidate for both fundamental research and practical applications. As research continues to uncover new insights into its behavior and reactivity, it is likely that this compound will play an increasingly important role in advancing our understanding of chemical processes and developing innovative solutions in medicine, materials science, and analytical chemistry.